Cas no 1191901-60-6 ((2Z)-2,3-Dehydroxy Atorvastatin (>90% Z))

• Product Name: (2Z)-2,3-Dehydroxy Atorvastatin (>90% Z)
• CAS No: 1191901-60-6
• MF: C₃₃H₃₃FN₂O₄
• MW: 540.62
• CID: 5087602
• Update Time: 2025-06-03

(2Z)-2,3-Dehydroxy Atorvastatin (>90% Z) Chemical and Physical Properties

Names and Identifiers

• (2Z,5S)-7-[2-(4-Fluorophenyl)-5-(1-methylethyl)-3-phenyl-4-[(phenylamino)carbonyl]-1H-pyrrol-1-yl]-5-hydroxy-2-heptenoic acid
• (2Z)-2,3-Dehydroxy Atorvastatin (>90% Z)

• Inchi： 1S/C33H33FN2O4/c1-22(2)31-30(33(40)35-26-12-7-4-8-13-26)29(23-10-5-3-6-11-23)32(24-16-18-25(34)19-17-24)36(31)21-20-27(37)14-9-15-28(38)39/h3-13,15-19,22,27,37H,14,20-21H2,1-2H3,(H,35,40)(H,38,39)/b15-9-/t27-/m0/s1
• InChI Key： MBPXXTUUUBBIRF-SPEKIDPZSA-N
• SMILES： C1(NC(=O)C2=C(C(C)C)N(CC[C@H](C/C=C\C(O)=O)O)C(C3C=CC(F)=CC=3)=C2C2C=CC=CC=2)C=CC=CC=1

Additional information on (2Z)-2,3-Dehydroxy Atorvastatin (>90% Z)

Introduction to (2Z)-2,3-Dehydroxy Atorvastatin (>90% Z) (CAS No. 1191901-60-6)

(2Z)-2,3-Dehydroxy Atorvastatin (>90% Z) (CAS No. 1191901-60-6) is a significant compound in the field of medicinal chemistry, particularly in the development of statins, which are widely used for the treatment of hypercholesterolemia and other lipid disorders. This compound is a structural derivative of atorvastatin, a well-known and highly effective HMG-CoA reductase inhibitor. The specific configuration of the compound, with a high purity of the (2Z) isomer (>90%), makes it an important intermediate in the synthesis and optimization of atorvastatin and its analogs.

The importance of (2Z)-2,3-Dehydroxy Atorvastatin (>90% Z) lies in its potential to enhance the therapeutic efficacy and reduce side effects associated with traditional statin therapy. Recent studies have shown that the dehydroxylation and isomerization of atorvastatin can lead to compounds with improved pharmacokinetic properties and reduced toxicity. This makes (2Z)-2,3-Dehydroxy Atorvastatin (>90% Z) a valuable target for researchers aiming to develop next-generation statins.

In terms of its chemical structure, (2Z)-2,3-Dehydroxy Atorvastatin (>90% Z) is characterized by the removal of hydroxyl groups at positions 2 and 3, along with the presence of a double bond in the Z configuration. This structural modification can significantly alter the binding affinity and selectivity of the compound towards HMG-CoA reductase, the key enzyme in cholesterol biosynthesis. The high purity of the (2Z) isomer ensures that the compound maintains its desired biological activity while minimizing potential side effects associated with impurities or other isomers.

The synthesis of (2Z)-2,3-Dehydroxy Atorvastatin (>90% Z) has been a subject of extensive research. Various methods have been developed to achieve high yields and purity levels. One notable approach involves a multi-step process that includes selective dehydroxylation followed by isomerization to favor the formation of the (2Z) isomer. These methods often utilize advanced catalytic systems and precise reaction conditions to ensure optimal results.

The pharmacological properties of (2Z)-2,3-Dehydroxy Atorvastatin (>90% Z) have been evaluated in preclinical studies. These studies have demonstrated that the compound exhibits potent inhibitory activity against HMG-CoA reductase, comparable to or even exceeding that of atorvastatin itself. Additionally, preliminary data suggest that (2Z)-2,3-Dehydroxy Atorvastatin (>90% Z) may have a more favorable safety profile, with reduced hepatotoxicity and muscle-related side effects commonly associated with traditional statins.

Clinical trials are currently underway to further investigate the safety and efficacy of (2Z)-2,3-Dehydroxy Atorvastatin (>90% Z). Early results from phase I trials have shown promising outcomes, with patients exhibiting significant reductions in low-density lipoprotein (LDL) cholesterol levels without major adverse events. These findings have generated considerable interest among pharmaceutical companies and researchers alike.

Beyond its application as a potential therapeutic agent, (2Z)-2,3-Dehydroxy Atorvastatin (>90% Z) also holds promise as a research tool for studying cholesterol metabolism and related pathways. Its unique structural features make it an ideal candidate for probing the mechanisms underlying statin action and identifying new targets for drug development.

In conclusion, (2Z)-2,3-Dehydroxy Atorvastatin (>90% Z) (CAS No. 1191901-60-6) represents a significant advancement in the field of medicinal chemistry and lipid-lowering therapy. Its high purity and specific configuration offer enhanced therapeutic potential and reduced side effects compared to existing statins. Ongoing research and clinical trials are expected to further elucidate its full potential as a next-generation statin candidate.